Cas no 5350-17-4 (bis(butan-2-yl)(nitroso)amine)

bis(butan-2-yl)(nitroso)amine structure
bis(butan-2-yl)(nitroso)amine structure
Product Name:bis(butan-2-yl)(nitroso)amine
CAS No:5350-17-4
MF:C8H18N2O
MW:158.241322040558
MDL:MFCD01730572
CID:1586584
PubChem ID:21447
Update Time:2025-04-21

bis(butan-2-yl)(nitroso)amine Chemical and Physical Properties

Names and Identifiers

    • N,N-di(butan-2-yl)nitrous amide
    • N-Nitroso-di-sec-butylamin
    • Nitrosodi-sec-butylamine
    • DI-sec-BUTYLAMINE, N-NITROSO-
    • BRN 2239727
    • 2-Butanamine, N-(1-methylpropyl)-N-nitroso-
    • AC1L2ICJ
    • Disek.-butylnitrosamin
    • Di-sec-butylnitrosamine
    • NSC3923
    • CHEMBL163836
    • N-NITROSODIISOBUTYLAMINE
    • bis(butan-2-yl)(nitroso)amine
    • EN300-26957576
    • 5350-17-4
    • SCHEMBL10794815
    • NSC-3923
    • nitrosodi-secondary-butylamine
    • NSC 3923
    • DTXSID60968233
    • N,N-Dibutan-2-ylnitrous amide
    • WLN: ONNY2&1&Y2&1
    • MDL: MFCD01730572
    • Inchi: 1S/C8H18N2O/c1-5-7(3)10(9-11)8(4)6-2/h7-8H,5-6H2,1-4H3
    • InChI Key: FXKDQKMIRMWEBC-UHFFFAOYSA-N
    • SMILES: O=NN(C(C)CC)C(C)CC

Computed Properties

  • Exact Mass: 158.14204
  • Monoisotopic Mass: 158.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.0004 (rough estimate)
  • Boiling Point: 283.34°C (rough estimate)
  • Flash Point: 97.5°C
  • Refractive Index: 1.4540 (estimate)
  • PSA: 32.67

bis(butan-2-yl)(nitroso)amine Pricemore >>

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